![molecular formula C19H21N3O3 B065835 Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate CAS No. 194713-19-4](/img/structure/B65835.png)
Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate
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Overview
Description
Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate, also known as EBCQ, is a chemical compound with potential applications in scientific research. It belongs to the class of quinoline derivatives and is synthesized using a specific method. In
Mechanism of Action
The mechanism of action of Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth. The antimicrobial activity of this compound is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that it can induce DNA damage and cell cycle arrest in cancer cells. It has also been shown to reduce the production of reactive oxygen species, which can cause cellular damage. In animal studies, this compound has been found to reduce tumor growth and improve survival rates in mice with cancer.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate in lab experiments is its potential as a novel anticancer and antimicrobial agent. However, its limited solubility in water may make it difficult to use in certain experimental settings. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate. One area of interest is its potential as a therapeutic agent for cancer and bacterial infections. Further studies are needed to determine its efficacy in vivo and to identify any potential side effects. Additionally, research on the synthesis of this compound and its derivatives may lead to the development of more potent and selective compounds.
Synthesis Methods
Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate can be synthesized using a multi-step process that involves the reaction of 2-cyanoacetamide with ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate in the presence of butylamine. The resulting product is then purified using column chromatography to obtain this compound in a pure form.
Scientific Research Applications
Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of various cancer cell lines. Additionally, this compound has been found to possess antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
CAS RN |
194713-19-4 |
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Molecular Formula |
C19H21N3O3 |
Molecular Weight |
339.4 g/mol |
IUPAC Name |
ethyl 2-[4-(butylcarbamoyl)quinolin-2-yl]-2-cyanoacetate |
InChI |
InChI=1S/C19H21N3O3/c1-3-5-10-21-18(23)14-11-17(15(12-20)19(24)25-4-2)22-16-9-7-6-8-13(14)16/h6-9,11,15H,3-5,10H2,1-2H3,(H,21,23) |
InChI Key |
XDQKGGAWSJWYLH-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC(=NC2=CC=CC=C21)C(C#N)C(=O)OCC |
Canonical SMILES |
CCCCNC(=O)C1=CC(=NC2=CC=CC=C21)C(C#N)C(=O)OCC |
synonyms |
Ethyl 4-((butylamino)carbonyl)-alpha-cyano-2-quinolineacetate |
Origin of Product |
United States |
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